(S)-2-(1-((6-amino-5-cyanopyrimidin-4-yl)amino)ethyl)-4-oxo-3-phenyl-3,4-dihydropyrrolo[2,1-f][1,2,4]triazine-5-carbonitrile

• IUPAC Name: 2-[(1S)-1-[(6-amino-5-cyanopyrimidin-4-yl)amino]ethyl]-4-oxo-3-phenylpyrrolo[2,1-f][1,2,4]triazine-5-carbonitrile
• InChI: InChI=1S/C20H15N9O/c1-12(26-18-15(10-22)17(23)24-11-25-18)19-27-28-8-7-13(9-21)16(28)20(30)29(19)14-5-3-2-4-6-14/h2-8,11-12H,1H3,(H3,23,24,25,26)/t12-/m0/s1
• InChI Key: QUMWKKVIZAIAHU-LBPRGKRZSA-N
• Canonical SMILES: CC(C1=NN2C=CC(=C2C(=O)N1C3=CC=CC=C3)C#N)NC4=NC=NC(=C4C#N)N
• Isomeric SMILES: C[C@@H](C1=NN2C=CC(=C2C(=O)N1C3=CC=CC=C3)C#N)NC4=NC=NC(=C4C#N)N
• Molecular Formula: C20H15N9O
• Molecular Weight: 397.4 g/mol
• CAS No.: 1403947-26-1

Description

LAS-191954 is a small molecule drug that acts as a selective inhibitor of the phosphatidylinositol 3-kinase delta (PI3Kδ) isoform . This compound has shown promise in the treatment of various inflammatory and autoimmune diseases due to its ability to modulate immune cell functions .

Scientific Research Applications

LAS-191954 has a wide range of scientific research applications:

Chemistry: It is used as a tool compound to study the PI3Kδ pathway and its role in various cellular processes.

Biology: LAS-191954 is employed in research to understand immune cell functions, particularly in B cells and neutrophils.

Medicine: The compound has shown potential in treating inflammatory diseases, autoimmune disorders, and certain types of cancer.

Industry: LAS-191954 is used in the development of new therapeutic agents targeting the PI3Kδ pathway.

Preparation Methods

The synthetic route for LAS-191954 involves multiple steps, starting with the preparation of the core pyrrolo[2,1-f][1,2,4]triazine structure. The key intermediate is then functionalized with various substituents to achieve the final compound. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity . Industrial production methods for LAS-191954 are not widely documented, but they likely follow similar synthetic routes with optimization for large-scale production.

Chemical Reactions Analysis

LAS-191954 undergoes several types of chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the compound, potentially altering its pharmacological properties.

Reduction: Reduction reactions can be used to modify the compound’s structure, affecting its activity and stability.

Substitution: Substitution reactions, particularly nucleophilic substitutions, are common in the synthesis and modification of LAS-191954.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. The major products formed from these reactions depend on the specific conditions and reagents used.

Mechanism of Action

LAS-191954 exerts its effects by selectively inhibiting the PI3Kδ isoform. This inhibition disrupts the PI3K signaling pathway, which is crucial for various cellular processes such as metabolism, proliferation, and differentiation . By targeting PI3Kδ, LAS-191954 modulates immune cell functions, reducing inflammation and immune responses .

Comparison with Similar Compounds

LAS-191954 is unique due to its high selectivity and potency for the PI3Kδ isoform. Similar compounds include:

Idelalisib: Another PI3Kδ inhibitor used in the treatment of B cell malignancies.

Duvelisib: A dual PI3Kδ and PI3Kγ inhibitor with applications in hematologic cancers.

Copanlisib: A pan-PI3K inhibitor with activity against multiple PI3K isoforms.

Compared to these compounds, LAS-191954 offers a more selective inhibition of PI3Kδ, potentially reducing off-target effects and improving therapeutic outcomes .